Cas no 2172507-05-8 (5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol)

5-(1-Methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol is a specialized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,3-triazole core substituted with a 1-methoxyethyl group at the 5-position and a 3-methylbutyl group at the 1-position, along with a hydroxymethyl moiety at the 4-position. This combination of functional groups enhances its reactivity and versatility as an intermediate in synthetic chemistry. The compound may exhibit favorable solubility and stability properties due to its ether and alcohol functionalities. Its structural complexity makes it a valuable candidate for further exploration in drug discovery or as a building block for more complex molecules.

5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol structure

2172507-05-8 structure

Product Name:5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

CAS No:2172507-05-8

MF:C₁₁H₂₁N₃O₂

MW:227.303342580795

CID:5842169

PubChem ID:165599253

Update Time:2025-10-05

5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

- 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
- 2172507-05-8
- [5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol
- EN300-1593616
- Inchi： 1S/C11H21N3O2/c1-8(2)5-6-14-11(9(3)16-4)10(7-15)12-13-14/h8-9,15H,5-7H2,1-4H3
- InChI Key： MBJOZXHETUWNQS-UHFFFAOYSA-N
- SMILES： O(C)C(C)C1=C(CO)N=NN1CCC(C)C

Computed Properties

Exact Mass: 227.16337692g/mol
Monoisotopic Mass: 227.16337692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 60.2Å²

5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593616-0.05g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	0.05g	$1247.0	2023-06-04
Enamine	EN300-1593616-0.1g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	0.1g	$1307.0	2023-06-04
Enamine	EN300-1593616-0.25g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	0.25g	$1366.0	2023-06-04
Enamine	EN300-1593616-0.5g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	0.5g	$1426.0	2023-06-04
Enamine	EN300-1593616-1.0g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	1g	$1485.0	2023-06-04
Enamine	EN300-1593616-2.5g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	2.5g	$2912.0	2023-06-04
Enamine	EN300-1593616-5.0g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	5g	$4309.0	2023-06-04
Enamine	EN300-1593616-10.0g	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	10g	$6390.0	2023-06-04
Enamine	EN300-1593616-50mg	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	50mg	$1247.0	2023-09-23
Enamine	EN300-1593616-100mg	[5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol	2172507-05-8	100mg	$1307.0	2023-09-23

5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Related Literature

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Additional information on 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

Recent Advances in the Study of 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172507-05-8)

The compound 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172507-05-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthesis of 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The compound's structural versatility allows for further functionalization, making it a promising scaffold for the development of novel bioactive molecules. Researchers have also explored its potential as an inhibitor of key enzymatic targets, particularly in the context of inflammatory and infectious diseases.

In vitro studies have demonstrated that 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol exhibits moderate to strong inhibitory activity against a range of bacterial and fungal pathogens. Notably, its mechanism of action appears to involve interference with microbial cell wall synthesis, as evidenced by structural modeling and binding assays. These findings suggest potential applications in the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index while maintaining its bioactive properties.

The potential of 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol extends beyond antimicrobial applications. Preliminary studies indicate its utility as a building block for more complex drug candidates, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Its unique triazole core and flexible side chains make it particularly suitable for targeting shallow protein binding pockets.

In conclusion, 5-(1-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol represents a versatile and promising compound in medicinal chemistry research. While significant progress has been made in understanding its properties and potential applications, further studies are needed to fully exploit its therapeutic potential. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for continued investigation in drug discovery programs.